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Compound of Interest

Compound Name: AQ-RA 721

CAS No.: 139051-89-1

Cat. No.: B1665153

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of AQ-

RA 741, a selective muscarinic M2 receptor antagonist. Adherence to these guidelines is

critical for minimizing risks and maintaining a safe research environment.

Chemical Identification and Properties

AQ-RA 741 is a high-affinity, selective muscarinic M2 receptor antagonist used in

pharmacological research.[1][2][3] Its proper identification is the first step in ensuring safe

handling and disposal.
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Identifier Value

Chemical Name

11-[[4-[4-(Diethylamino)butyl]-1-

piperidinyl]acetyl]-5,11-dihydro-6H-pyrido[2,3-b]

[1][4]benzodiazepin-6-one[2][3]

Molecular Formula C27H37N5O2[2][3]

Molecular Weight 463.62 g/mol [2][3]

CAS Number 123548-16-3[2][3]

Solubility Data

Proper dissolution is often a necessary step in the disposal of chemical compounds. The

following table summarizes the solubility of AQ-RA 741 in various solvents.

Solvent Maximum Concentration

1 eq. HCl 100 mM[2][3]

DMSO 100 mM[2][3]

Ethanol 100 mM[2][3]

Experimental Protocols: Disposal Procedure
The following protocol outlines the recommended steps for the proper disposal of AQ-RA 741.

This procedure should be carried out in a designated and well-ventilated area, and personnel

must wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Step 1: Waste Identification and Segregation

Identify all waste streams containing AQ-RA 741, including pure compound, solutions, and

contaminated labware (e.g., pipette tips, vials).

Segregate AQ-RA 741 waste from other chemical waste to prevent unintended reactions.
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Step 2: Preparation for Disposal

For solutions, if permissible by local regulations and institutional guidelines, consider dilution

with a large volume of a suitable solvent.

Solid AQ-RA 741 should be securely packaged in a labeled, sealed container.

Step 3: Waste Collection and Storage

Place all AQ-RA 741 waste in a clearly labeled, leak-proof hazardous waste container. The

label should include the chemical name, concentration (if applicable), and hazard symbols.

Store the waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Do not dispose of AQ-RA 741 down the drain or in regular trash.

Logical Workflow for AQ-RA 741 Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of AQ-RA 741.
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AQ-RA 741 Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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